Cas no 1352508-07-6 (5-Bromo-4-(4-methyl-piperazin-1-yl)-pyridine-3-sulfonic acid)
5-Bromo-4-(4-methyl-piperazin-1-yl)-pyridine-3-sulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-4-(4-methyl-piperazin-1-yl)-pyridine-3-sulfonic acid
- 3-Pyridinesulfonic acid, 5-bromo-4-(4-methyl-1-piperazinyl)-
-
- Inchi: 1S/C10H14BrN3O3S/c1-13-2-4-14(5-3-13)10-8(11)6-12-7-9(10)18(15,16)17/h6-7H,2-5H2,1H3,(H,15,16,17)
- InChI Key: UBYGQONKCPONDP-UHFFFAOYSA-N
- SMILES: C1=NC=C(Br)C(N2CCN(C)CC2)=C1S(O)(=O)=O
5-Bromo-4-(4-methyl-piperazin-1-yl)-pyridine-3-sulfonic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM495642-1g |
5-Bromo-4-(4-methylpiperazin-1-yl)pyridine-3-sulfonicacid |
1352508-07-6 | 97% | 1g |
$490 | 2022-09-03 | |
| Ambeed | A482578-1g |
5-Bromo-4-(4-methylpiperazin-1-yl)pyridine-3-sulfonic acid |
1352508-07-6 | 97% | 1g |
$500.0 | 2024-04-24 |
5-Bromo-4-(4-methyl-piperazin-1-yl)-pyridine-3-sulfonic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 5-Bromo-4-(4-methyl-piperazin-1-yl)-pyridine-3-sulfonic acid
Introduction to 5-Bromo-4-(4-methyl-piperazin-1-yl)-pyridine-3-sulfonic acid (CAS No. 1352508-07-6)
5-Bromo-4-(4-methyl-piperazin-1-yl)-pyridine-3-sulfonic acid (CAS No. 1352508-07-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and drug development. This compound, characterized by its brominated pyridine core and piperazine substituent, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The sulfonic acid functional group further enhances its reactivity, allowing for diverse modifications and applications in medicinal chemistry.
The structure of 5-Bromo-4-(4-methyl-piperazin-1-yl)-pyridine-3-sulfonic acid consists of a pyridine ring substituted at the 3-position with a sulfonic acid group, at the 4-position with a bromine atom, and at the 5-position with a 4-methyl-piperazine moiety. This arrangement imparts specific electronic and steric properties, making it an attractive scaffold for designing novel therapeutic agents. The presence of the bromine atom and the piperazine ring provides multiple sites for further chemical manipulation, enabling the development of a wide range of derivatives with tailored pharmacological profiles.
In recent years, there has been growing interest in exploring the potential of 5-Bromo-4-(4-methyl-piperazin-1-yl)-pyridine-3-sulfonic acid in the development of drugs targeting central nervous system (CNS) disorders. Piperazine derivatives are well-known for their ability to interact with various neurotransmitter receptors, making them promising candidates for treating conditions such as depression, anxiety, and schizophrenia. The sulfonic acid group enhances solubility and bioavailability, which are critical factors in drug design. Furthermore, the bromine atom can serve as a handle for further functionalization via cross-coupling reactions, allowing for the introduction of additional pharmacophores.
One of the most compelling aspects of 5-Bromo-4-(4-methyl-piperazin-1-yl)-pyridine-3-sulfonic acid is its versatility in synthetic chemistry. The compound can be easily modified through various reactions, including Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and nucleophilic substitution. These reactions enable the introduction of diverse functional groups at different positions on the pyridine ring, facilitating the creation of complex molecular architectures. Such flexibility is crucial for optimizing drug candidates in terms of potency, selectivity, and pharmacokinetic properties.
Recent studies have highlighted the potential of 5-Bromo-4-(4-methyl-piperazin-1-yl)-pyridine-3-sulfonic acid as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is implicated in numerous diseases, including cancer. By incorporating this compound into drug design strategies, researchers have been able to develop novel inhibitors with improved binding affinity and reduced toxicity. The sulfonic acid group contributes to hydrogen bonding interactions with target proteins, while the bromine atom allows for further derivatization to enhance selectivity.
The pharmaceutical industry has also explored the use of 5-Bromo-4-(4-methyl-piperazin-1-yl)-pyridine-3-sulfonic acid in the development of antiviral agents. The unique structural features of this compound make it an ideal candidate for designing molecules that can interfere with viral replication mechanisms. For instance, derivatives based on this scaffold have shown promise in inhibiting enzymes essential for viral replication, such as proteases and polymerases. The ability to modify multiple sites on the molecule allows for fine-tuning of pharmacological properties to achieve optimal therapeutic effects.
In addition to its applications in drug development, 5-Bromo-4-(4-methyl-piperazin-1-yl)-pyridine-3-sulfonic acid has found utility in materials science and chemical biology research. Its ability to participate in coordination chemistry has led to its use as a ligand in metal-catalyzed reactions and as a component in supramolecular assemblies. These applications underscore the compound's broad utility beyond traditional pharmaceutical contexts.
The synthesis of 5-Bromo-4-(4-methyl-piperazin-1-yl)-pyridine-3-sulfonic acid typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation of pyridine derivatives followed by nucleophilic substitution with piperazine derivatives. The introduction of the sulfonic acid group is often achieved through sulfonylation reactions or oxidation of thioethers. Each step must be carefully optimized to ensure high yield and purity, which are essential for subsequent applications.
Quality control and analytical characterization are critical aspects when working with 5-Bromo-4-(4-methyl-piperazin--1 -yl)-pyridine--3-sulfonic acid (CAS No. 1352508--07--6). Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity and assess purity levels. These analytical methods provide detailed insights into molecular structure and help ensure that the compound meets stringent pharmaceutical standards.
The future prospects for 5-Bromo--4--(4--methyl--piperazin--1--yl)--pyridin--3--sulfonic acid are promising given its broad applicability across multiple fields. Ongoing research continues to uncover new synthetic pathways and explore novel applications in drug discovery and materials science. As our understanding of molecular interactions deepens, compounds like this will play an increasingly important role in developing innovative solutions to complex scientific challenges.
1352508-07-6 (5-Bromo-4-(4-methyl-piperazin-1-yl)-pyridine-3-sulfonic acid) Related Products
- 1352518-12-7(5-Bromo-4-diethylamino-pyridine-3-sulfonic acid)
- 1352508-05-4(5-Bromo-4-phenylamino-pyridine-3-sulfonic acid)
- 1352502-05-6(5-Bromo-4-piperazin-1-yl-pyridine-3-sulfonic acid)
- 1352532-56-9(4-Amino-5-bromopyridine-3-sulfonic acid)
- 1352498-16-8(5-Bromo-4-(methylamino)pyridine-3-sulfonic acid)
- 1352541-27-5(5-Bromo-4-pyrrolidin-1-yl-pyridine-3-sulfonic acid)
- 1352520-66-1(4-Diethylamino-pyridine-3-sulfonic acid)
- 1352540-40-9(4-(4-Methylpiperazin-1-yl)pyridine-3-sulfonic acid)
- 1352506-52-5(4-Piperazin-1-yl-pyridine-3-sulfonic acid)
- 1352530-78-9(5-Bromo-4-dimethylamino-pyridine-3-sulfonic acid)